Cas no 1052714-63-2 (Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate)

• Product Name: Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• CAS No: 1052714-63-2
• MF: C₁₉H₂₃BN₂O₄
• MW: 354.207925081253
• CID: 1083268
• PubChem ID: 49760413
• Update Time: 2025-04-20

Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• benzyl N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• DB-360156
• SCHEMBL4566819
• CSB71463
• 1052714-63-2
• Benzyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)carbamate
• DTXSID20678205
• Benzyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
• BENZYL 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YLCARBAMATE

• Inchi： 1S/C19H23BN2O4/c1-18(2)19(3,4)26-20(25-18)15-10-11-21-12-16(15)22-17(23)24-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3,(H,22,23)
• InChI Key： VZJCIDBHCLRKFU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=CC=2NC(=O)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 354.1750874g/mol
• Monoisotopic Mass: 354.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų